Cas no 1240518-88-0 (4-Methylmorpholine-3-carboxylic acid)

• Product Name: 4-Methylmorpholine-3-carboxylic acid
• CAS No: 1240518-88-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD09997815
• CID: 1026828
• PubChem ID: 21016568
• Update Time: 2025-06-09

4-Methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylmorpholine-3-carboxylic acid
• 4-methyl-3-Morpholinecarboxylic acid
• (+/-)-4-methyl-3-morpholinecarboxylic acid
• 4-METHYL-MORPHOLINE-3-CARBOXYLIC ACID
• AK-64454
• ANW-68775
• BB 0262595
• CTK8C2658
• KB-242828
• SureCN18612
• EN300-209998
• 1240518-88-0
• PJCXUSBLNCTAJP-UHFFFAOYSA-N
• (3R)-4-Methyl-morpholine-3-carboxylic acid
• MFCD09997815
• SB32806
• SCHEMBL18612
• SB34518
• 4-Methylmorpholine-3-carboxylicacid
• DB-062216
• SB32114
• CS-0301052
• AKOS006352426
• DTXSID40610208
• 1821837-71-1
• (3S)-4-Methyl-morpholine-3-carboxylic acid
• 3-Morpholinecarboxylic acid,4-methyl-

• MDL： MFCD09997815
• Inchi： 1S/C6H11NO3/c1-7-2-3-10-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： PJCXUSBLNCTAJP-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(C(=O)O)C1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 265.0±35.0 °C at 760 mmHg
• Flash Point: 114.0±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Methylmorpholine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methylmorpholine-3-carboxylic acid

Comprehensive Overview of 4-Methylmorpholine-3-carboxylic acid (CAS No. 1240518-88-0)

4-Methylmorpholine-3-carboxylic acid (CAS No. 1240518-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS number, is a derivative of morpholine, a heterocyclic amine widely used in drug synthesis and industrial applications. The presence of both a carboxylic acid and a methyl group on the morpholine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for 4-Methylmorpholine-3-carboxylic acid has surged, particularly in the development of small-molecule drugs and bioconjugates. Researchers are increasingly exploring its potential in targeted drug delivery systems and enzyme inhibition, aligning with the growing focus on precision medicine. The compound's water solubility and stability under physiological conditions further contribute to its appeal in biomedical applications.

One of the most frequently searched questions about 4-Methylmorpholine-3-carboxylic acid revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including N-alkylation and carboxylation of morpholine derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have also been employed to improve yield and purity. These methods are often discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

The pharmacokinetic properties of 4-Methylmorpholine-3-carboxylic acid are another area of interest. Studies suggest that its bioavailability and metabolic stability can be optimized through structural modifications, making it a promising candidate for prodrug design. This aligns with the broader trend of computational chemistry and AI-driven drug discovery, where predictive modeling is used to enhance compound efficacy.

From an industrial perspective, 4-Methylmorpholine-3-carboxylic acid is often utilized in the production of specialty chemicals and high-performance polymers. Its ability to act as a chelating agent or ligand in metal-catalyzed reactions has been explored in green chemistry initiatives, addressing the global push for sustainable manufacturing. Companies specializing in fine chemicals frequently list this compound in their catalogs, underscoring its commercial viability.

Safety and handling of 4-Methylmorpholine-3-carboxylic acid are also critical topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices such as glove use and ventilation are recommended. This emphasis on safety resonates with the increasing public awareness of chemical safety protocols and occupational health standards.

In summary, 4-Methylmorpholine-3-carboxylic acid (CAS No. 1240518-88-0) is a versatile compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique chemical profile and adaptability to modern synthetic techniques make it a focal point for researchers and industry professionals alike. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.